1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5Z)-1-[(4-fluorophenyl)methyl]-5-[(4-hydroxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H13FN2O4/c19-13-5-1-12(2-6-13)10-21-17(24)15(16(23)20-18(21)25)9-11-3-7-14(22)8-4-11/h1-9,22H,10H2,(H,20,23,25)/b15-9-
• InChI Key: QSEQMXXBAUHIOR-DHDCSXOGSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C(=O)C(=CC3=CC=C(C=C3)O)C(=O)NC2=O)F
• Isomeric SMILES: C1=CC(=CC=C1CN2C(=O)/C(=C\C3=CC=C(C=C3)O)/C(=O)NC2=O)F
• Molecular Formula: C18H13FN2O4
• Molecular Weight: 340.3 g/mol

Description

1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inducing apoptosis in cancer cells through the activation of caspase enzymes. Additionally, this compound may inhibit the aggregation of amyloid-beta peptides by binding to their hydrophobic regions.
Biochemical and physiological effects:
Studies have demonstrated that this compound has low toxicity and is well-tolerated in vivo. This compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments include its high yield synthesis method, low toxicity, and potential therapeutic applications in various fields. However, limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For the study of 1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione include further investigations into its potential therapeutic applications in various diseases, such as cancer and Alzheimer's disease. Additionally, studies could focus on the synthesis of derivatives of this compound to improve its efficacy and reduce potential side effects. Furthermore, this compound could be studied for its potential applications in materials science and nanotechnology, such as in the development of new materials and drug delivery systems.

Synthesis Methods

The synthesis of 1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione involves the condensation of 4-fluorobenzaldehyde and 4-hydroxybenzaldehyde with barbituric acid in the presence of a catalyst. This method has been reported to produce a high yield of the desired compound.

Scientific Research Applications

1-(4-fluorobenzyl)-5-(4-hydroxybenzylidene)-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, this compound has shown promising results as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells. Additionally, this compound has shown potential as a therapeutic agent for Alzheimer's disease, with studies demonstrating its ability to inhibit the aggregation of amyloid-beta peptides.